Cas no 577778-40-6 (1-(4-Aminopiperidin-1-yl)propan-1-one)

• Product Name: 1-(4-Aminopiperidin-1-yl)propan-1-one
• CAS No: 577778-40-6
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD08271980
• CID: 947543
• PubChem ID: 16777615
• Update Time: 2025-05-20

1-(4-Aminopiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminopiperidin-1-yl)propan-1-one
• 1-Propionyl-4-piperidinamine
• 1-propionyl-4-piperidinamine(SALTDATA: HCl)
• 1-Propionylpiperidin-4-amine
• 4-Piperidinamine,1-(1-oxopropyl)-(9CI)
• AKOS000133570
• CS-0108457
• ARECLULLLYMJKA-UHFFFAOYSA-N
• 577778-40-6
• SCHEMBL11717
• D76796
• STK501612
• SB41432
• 1-(4-AMINOPIPERIDINO)-1-PROPANONE
• 4-Piperidinamine, 1-(1-oxopropyl)-
• ALBB-005166

• MDL： MFCD08271980
• Inchi： 1S/C8H16N2O/c1-2-8(11)10-5-3-7(9)4-6-10/h7H,2-6,9H2,1H3
• InChI Key： ARECLULLLYMJKA-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CCC(CC1)N

Computed Properties

• Exact Mass: 156.12600
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33000
• LogP: 0.98430

Additional information on 1-(4-Aminopiperidin-1-yl)propan-1-one

1-(4-Aminopiperidin-1-yl)propan-1-one: An Overview of CAS No. 577778-40-6

1-(4-Aminopiperidin-1-yl)propan-1-one, with the CAS number 577778-40-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperidine ring with an amine and ketone functional groups, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 1-(4-Aminopiperidin-1-yl)propan-1-one consists of a piperidine ring attached to a propionyl group. The presence of the amine group on the piperidine ring provides the molecule with significant flexibility and potential for forming hydrogen bonds, which are crucial for interactions with biological targets. This structural feature has led to its exploration in various pharmacological contexts, including as a lead compound for drug discovery.

Recent studies have highlighted the potential of 1-(4-Aminopiperidin-1-yl)propan-1-one in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent neuroprotective effects by modulating specific neurotransmitter systems. The ability to cross the blood-brain barrier and target key receptors makes these derivatives promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 1-(4-Aminopiperidin-1-yl)propan-1-one has shown promise in anti-inflammatory and analgesic applications. Research conducted at the University of California, Los Angeles (UCLA) revealed that certain analogs of this compound can effectively inhibit pro-inflammatory cytokines and reduce pain sensitivity in animal models. These findings suggest that 1-(4-Aminopiperidin-1-yl)propan-1-one and its derivatives could be developed into novel anti-inflammatory drugs with fewer side effects compared to existing treatments.

The pharmacokinetic properties of 1-(4-Aminopiperidin-1-yl)propan-1-one have also been extensively studied. A comprehensive review published in the European Journal of Pharmaceutical Sciences highlighted its favorable absorption, distribution, metabolism, and excretion (ADME) profile. The compound exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, its low toxicity and minimal adverse effects make it an attractive option for long-term therapeutic use.

Clinical trials involving 1-(4-Aminopiperidin-1-yl)propan-1-one-based drugs are currently underway to evaluate their efficacy and safety in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with participants demonstrating significant improvements in symptoms without major adverse reactions. These findings have paved the way for further clinical development and potential market approval.

The synthetic routes for producing 1-(4-Aminopiperidin-1-yl)propan-1-one have been well-documented in the literature. One common method involves the reaction of 4-piperidone with an appropriate amine followed by acylation with propionyl chloride. This multi-step process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production in pharmaceutical settings.

In conclusion, 1-(4-Aminopiperidin-1-yl)propan-1-one, identified by CAS number 577778-40-6, is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive scaffold for drug discovery and development. Ongoing research continues to uncover new therapeutic uses for this compound, further solidifying its importance in the field of medicinal chemistry.